Cas no 2092722-45-5 ((1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol)

• Product Name: (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol
• CAS No: 2092722-45-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4772029
• Update Time: 2025-10-24

(1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-aminopyridin-2-yl)azetidin-3-yl)methanol
• [1-(3-aminopyridin-2-yl)azetidin-3-yl]methanol
• (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol

• Inchi： 1S/C9H13N3O/c10-8-2-1-3-11-9(8)12-4-7(5-12)6-13/h1-3,7,13H,4-6,10H2
• InChI Key： JGIMLXSKMFUCHH-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C(=CC=CN=2)N)C1

Computed Properties

• Exact Mass: 179.105862047 g/mol
• Monoisotopic Mass: 179.105862047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.4
• Molecular Weight: 179.22

Additional information on (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol

Introduction to (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol and Its Significance in Modern Chemical Biology

Compound with the CAS number 2092722-45-5, specifically identified as (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate scaffold of this molecule, combining a pyridine ring with an azetidine moiety, opens up a myriad of possibilities for interaction with biological targets, making it a promising candidate for further exploration.

The 3-amino group in the pyridine ring and the azetidin-3-yl portion of the molecule contribute to its versatility, allowing for diverse chemical modifications and functionalizations. These features are particularly intriguing for medicinal chemists who are constantly seeking novel entities to modulate biological pathways. The presence of both nitrogen and oxygen heterocycles in close proximity suggests that this compound may exhibit a wide range of biological activities, including interactions with enzymes and receptors.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in bioactive molecules. The combination of a pyridine ring and an azetidine ring in (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol places it within this category of interest. Studies have shown that such fused heterocyclic systems can exhibit significant pharmacological properties, making them valuable tools in the search for new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural motif allows for the introduction of various substituents at different positions, enabling the creation of a library of derivatives with tailored properties. This flexibility is crucial in modern drug design, where the optimization of potency, selectivity, and pharmacokinetic profiles is paramount.

The methanol group at the 1-position of the azetidine ring adds another layer of complexity to the molecule. This hydroxyl group can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets. Such interactions are often critical for the binding affinity and specificity of drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol with high accuracy. These computational studies have been instrumental in guiding experimental efforts, allowing for more efficient identification of lead compounds. By leveraging machine learning algorithms and molecular docking techniques, scientists can rapidly screen large libraries of compounds and identify those most likely to interact with specific biological targets.

The synthesis of complex molecules like this one is another area where significant progress has been made. Modern synthetic methodologies have made it possible to construct intricate structures with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within the heterocyclic framework. Additionally, protecting group strategies have allowed chemists to install functional groups in a controlled manner, ensuring that each step in the synthesis proceeds without unwanted side reactions.

The potential applications of (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol extend beyond mere academic curiosity. Given its structural features, this compound could be explored as a precursor for more complex drug candidates targeting various diseases. For instance, its ability to interact with enzymes and receptors suggests that it may have applications in treating conditions such as cancer, inflammation, or neurological disorders.

In conclusion, compound CAS number 2092722-45-5, known as (1-(3-Aminopyridin-2-yl)azetidin-3-yl)methanol, represents a promising entity in chemical biology. Its unique structural features and potential for interaction with biological targets make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.